Cas no 1700333-02-3 (5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid)

5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid structure
1700333-02-3 structure
Product Name:5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
CAS No:1700333-02-3
MF:C10H14O4S
MW:230.280762195587
CID:6033448
PubChem ID:107770138
Update Time:2024-01-12

5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
    • EN300-1277616
    • 1700333-02-3
    • 5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid
    • Inchi: 1S/C10H14O4S/c1-6(11)7(2)15-5-8-3-4-9(14-8)10(12)13/h3-4,6-7,11H,5H2,1-2H3,(H,12,13)
    • InChI Key: TUTXLYLIRDOOFN-UHFFFAOYSA-N
    • SMILES: S(CC1=CC=C(C(=O)O)O1)C(C)C(C)O

Computed Properties

  • Exact Mass: 230.06128010g/mol
  • Monoisotopic Mass: 230.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 96Ų

5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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